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2-(Perfluorododecyl)ethanol (CAS: 865-86-1), a member of the broad family of per- and poly-
fluoroalkyl substances (PFAS), is a fluorotelomer alcohol (FTOH).[1] Its structure is
characterized by a long, fully fluorinated dodecyl chain attached to an ethanol backbone.[1]
This unique molecular architecture—combining a hydrophobic and lipophobic perfluorinated tail
with a reactive hydroxyl head group—imparts valuable properties such as high thermal stability,
chemical resistance, and the ability to significantly lower surface tension.[1][2] These
characteristics make it a subject of interest for specialized applications in material science,
including the development of advanced surfactants, protective coatings, and high-performance
lubricants.[1][2]

However, the very properties that make 2-(Perfluorododecyl)ethanol useful, particularly the
strength of the carbon-fluorine bond, also raise significant safety, handling, and environmental
considerations. As with all PFAS, concerns about environmental persistence and potential for
bioaccumulation necessitate a rigorous and informed approach to its handling and disposal.[1]
This guide provides a comprehensive overview of the known hazards, recommended safety
protocols, and emergency procedures for 2-(Perfluorododecyl)ethanol, designed to empower
researchers to work with this compound safely and responsibly.
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Chapter 1: Hazard Identification and Classification

A thorough understanding of the potential hazards is the foundation of safe laboratory practice.
2-(Perfluorododecyl)ethanol is classified under the Globally Harmonized System (GHS) with
specific warnings that must be heeded.

GHS Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

These classifications indicate that the compound, which exists as a solid crystalline powder,
can cause localized irritation upon direct contact with the skin, eyes, or respiratory system if
inhaled.[3][4] While one safety data sheet (SDS) notes it is not classified as acutely toxic,
another highlights that the acute toxicity has not been fully investigated, stating "100% of the
mixture consists of ingredient(s) of unknown toxicity."[4][5] This data gap underscores the
importance of treating the compound with a high degree of caution and minimizing all routes of
exposure.

It is also identified as a combustible solid, meaning it can burn, though it may not ignite as
readily as a flammable liquid.[4] In the event of a fire, hazardous combustion products may be
liberated, including carbon monoxide (CO), carbon dioxide (COz2), and highly corrosive
hydrogen fluoride.[5]

The PFAS Context: Broader Toxicological
Considerations

Beyond its immediate irritant properties, the classification of 2-(Perfluorododecyl)ethanol as a
PFAS warrants further discussion. Certain long-chain PFAS have been associated with a range
of adverse health effects in toxicological studies. While data specific to 2-
(Perfluorododecyl)ethanol is limited, its status as an indirect precursor to persistent
perfluorocarboxylic acids (PFCAS) is a key consideration for long-term risk assessment.[3]
Researchers must be aware that the handling of this compound is not only a matter of acute
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safety but also of environmental stewardship and minimizing potential long-term health risks
associated with this class of chemicals.

Chapter 2: Exposure Control and Personal
Protective Equipment (PPE)

Given the identified hazards, a multi-layered approach to exposure control is essential. This
involves a combination of engineering controls, administrative procedures, and appropriate
personal protective equipment (PPE). The "Hierarchy of Controls" is the guiding principle,
prioritizing the most effective measures first.

Elimination Personal Protective Equipment (PPE)
(Not Feasible) (Gloves, Goggles, Lab Coat, Respirator)

Substitution

(Use a safer alternative if possible)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Designated Areas)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure.

Engineering Controls: The First Line of Defense
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All work involving the handling of solid 2-(Perfluorododecyl)ethanol should be conducted

within a certified chemical fume hood or a ventilated balance enclosure. This is critical to

prevent the inhalation of airborne dust particles, which can cause respiratory irritation.[4] The

causality is straightforward: these systems capture particulates at the source, preventing them

from entering the researcher's breathing zone.

Personal Protective Equipment (PPE): The Essential

Barrier

The appropriate selection and use of PPE is mandatory.

PPE Category

Specification

Rationale for Use

Eye/Face Protection

Safety goggles with side
shields, conforming to EN166
or NIOSH standards.[4][5]

To prevent eye contact with
airborne dust or splashes,
which can cause serious

irritation.[3]

Skin Protection

Nitrile rubber (NBR) gloves
with a minimum thickness of
>0.11 mm.[4] A full-length lab
coat must be worn and kept

fastened.

To prevent skin irritation upon
direct contact.[3] A lab coat
protects skin and personal

clothing.

Respiratory Protection

A NIOSH-approved P2 (or
N95) particulate filter respirator
is necessary when dust
formation is likely (e.g.,

weighing, transfers).[4]

To prevent the inhalation of
fine particles that may cause

respiratory tract irritation.[3]

Table 1: Personal Protective Equipment Requirements

Chapter 3: Safe Handling and Storage Protocols

Adherence to standardized protocols is crucial for minimizing risks during routine laboratory

operations.
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Step-by-Step Protocol for Weighing and Handling

This protocol is designed as a self-validating system; adherence to each step ensures the
containment of the substance.

e Preparation:

[e]

Don all required PPE as specified in Table 1.

o

Ensure the chemical fume hood or ventilated enclosure is operational.

[¢]

Decontaminate the work surface and the analytical balance within the enclosure.

[¢]

Place a weigh boat or appropriate container on the balance and tare.

e Handling:

o

Retrieve the 2-(Perfluorododecyl)ethanol container from its designated storage location.

[¢]

Inside the ventilated enclosure, carefully open the container. Avoid any sudden
movements that could generate dust.

[¢]

Use a clean, dedicated spatula to transfer the solid to the weigh boat. Work slowly and
deliberately.

[¢]

Once the desired amount is weighed, securely close the primary container.

o Cleanup:

o Carefully wipe the spatula with a disposable wipe dampened with an appropriate solvent
(e.g., isopropanol), ensuring the wipe is disposed of as hazardous waste.

o Wipe down the balance and the surrounding work surface within the enclosure.

o Properly package and label all waste for disposal according to institutional guidelines for
halogenated waste.

e Post-Handling:
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o Remove gloves and dispose of them.

o Wash hands thoroughly with soap and water.[4]

Storage Requirements

Proper storage is vital for maintaining the chemical's integrity and preventing accidental
exposure.

« Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] A
recommended storage temperature is between 2-8 °C.[4]

» Incompatibilities: Keep away from strong oxidizing agents, acids, and alkalis.[6]

e Location: Store away from foodstuffs and animal feed.[4]

Chapter 4: Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an exposure.

Inhalation: If dust is inhaled, move the affected person to fresh air immediately. If symptoms
like coughing or dyspnea persist, seek medical attention.[4]

o Skin Contact: Take off contaminated clothing. Rinse the affected skin area thoroughly with
water and soap.[5] If irritation develops or persists, consult a physician.[4]

o Eye Contact: Immediately flush the eyes with copious amounts of clean, fresh water for at
least 15 minutes, holding the eyelids open.[6] It is critical to seek immediate medical
attention from an ophthalmologist.[4]

¢ Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a doctor if you feel
unwell.[4]

Accidental Release (Spill) Response
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A calm and systematic response is required to manage a spill effectively.

Spill Response Workflow for Solid 2-(Perfluorododecyl)ethanol

Alert Personnel & Cordon Off Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Cover with absorbent pads if necessary)

Clean Up
(Mechanically take up solid, avoid dust)

Decontaminate Area
(Wipe with appropriate solvent)

Dispose of Waste
(Package and label as hazardous waste)

Click to download full resolution via product page
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Caption: Workflow for responding to a solid chemical spill.

Protocol for a Small Spill:

o Evacuate and Alert: Alert others in the immediate area.

e PPE: Ensure you are wearing the correct PPE, including respiratory protection.

» Containment: Avoid any actions that could make the solid airborne. Do not sweep.

o Cleanup: Carefully and mechanically take up the spilled material using a scoop or spatula
and place it into a designated, labeled container for hazardous waste.[4] A HEPA-filtered
vacuum may be used if available and approved for such materials.

o Decontamination: Ventilate the affected area.[4] Clean the spill area with a cloth dampened
with a suitable solvent, followed by soap and water.

» Disposal: Dispose of all contaminated materials (including gloves and wipes) as hazardous
waste.

For a large spill, evacuate the area and contact your institution's environmental health and
safety (EHS) department immediately.

Chapter 5: Physical, Chemical, and Environmental
Profile

A summary of the key properties of 2-(Perfluorododecyl)ethanol is provided below.
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Property Value /| Description
CAS Number 865-86-1[4]
Molecular Formula C14HsF250[3]

Molecular Weight

664.15 g/mol [3]

Physical State

Solid, crystalline[4]

Color

Clear[4]

Odor

Characteristic[4]

Incompatible Materials

Strong oxidizing agents, acids, alkalis

Hazardous Decomposition

Carbon oxides (CO, COz2), Hydrogen fluoride[5]

Environmental Fate

As a PFAS, it is expected to be persistent in the
environment.[1] Care must be taken to prevent

its release into drains, surface, or groundwater.

[4]

Table 2: Physicochemical and Environmental Data

Conclusion

2-(Perfluorododecyl)ethanol is a compound with significant potential in materials science, but
its handling demands a high level of scientific diligence and adherence to safety protocols. The
primary hazards are irritation to the skin, eyes, and respiratory system, compounded by the
data gaps in its toxicological profile and the known environmental persistence of the PFAS
class of chemicals. By implementing the hierarchy of controls—prioritizing engineering
solutions, following strict handling protocols, and consistently using appropriate PPE—
researchers can effectively minimize their risk of exposure. This guide serves as a foundational
resource, but must be supplemented by institution-specific training and a continuous
commitment to a culture of safety.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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